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Compound of Interest

Compound Name: Cholesteryl linolenate

Cat. No.: B163427 Get Quote

Safe Handling Guide: Cholesteryl Linolenate
This guide provides essential safety protocols and logistical information for handling

Cholesteryl linolenate in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

clear, step-by-step guidance for use, storage, and disposal.

Hazard Identification and Risk Assessment
Cholesteryl linolenate is typically supplied as a waxy crystal or powder.[1] While the pure

substance is not classified as hazardous according to the Globally Harmonized System (GHS),

it should be handled with care as it may be biologically active.[2] The primary risks are

associated with inhalation of dust or aerosols and direct contact with skin and eyes.[2] A

thorough risk assessment should be conducted before beginning any new experimental

protocol. This material should be considered hazardous until further information is available.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to minimize exposure. The following

equipment should be used when handling Cholesteryl linolenate:
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Hand Protection Nitrile gloves.[2]

Double-gloving with nitrile

gloves. Change gloves

frequently, especially after

contamination.[2]

Eye Protection
Safety glasses with side-

shields.[3]

Chemical safety goggles or a

full-face shield.[2]

Body Protection Laboratory coat.[2]
A disposable gown worn over

a standard laboratory coat.[2]

Respiratory Protection

Not generally required for

small quantities handled within

a chemical fume hood.[2]

For procedures that may

generate dust (e.g., weighing),

a NIOSH-approved respirator

with a particulate filter (such as

an N95) is recommended.[2]

Operational Plan: Handling and Storage
Engineering Controls:

Always handle Cholesteryl linolenate in a certified chemical fume hood to minimize

inhalation exposure.[2]

Ensure adequate ventilation in the work area.[3]

An accessible safety shower and eyewash station must be available.[3]

Standard Handling Protocol:

Preparation: Before handling, wash hands thoroughly and don the appropriate PPE as

outlined in the table above.

Weighing: If weighing the solid form, perform this task in a fume hood or a ventilated balance

enclosure to prevent the generation of airborne dust.
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Solution Preparation: Cholesteryl linolenate is soluble in chloroform at approximately 10

mg/ml.[1] When preparing solutions, add the solvent to the solid slowly to avoid splashing.

The solvent of choice should be purged with an inert gas.[1]

Post-Handling: After handling, wash hands thoroughly, even if gloves were worn.[1] Clean all

equipment and decontaminate the work surface.

Storage:

Store in a tightly sealed container at -20°C for long-term stability.[1]

Keep in a cool, well-ventilated area away from direct sunlight and sources of ignition.[3]

Emergency Procedures: First Aid and Spill
Response
First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen or perform cardiopulmonary

resuscitation (CPR) if necessary. Seek medical

attention.[3][4]

Skin Contact

Remove all contaminated clothing immediately.

Rinse the affected skin thoroughly with large

amounts of water and soap.[3][4][5] If irritation

develops or persists, seek medical attention.

Eye Contact

Immediately flush the eyes with large amounts

of water for at least 15 minutes, holding the

eyelids open to ensure adequate rinsing.[3]

Remove contact lenses if present and easy to

do.[6] Promptly seek medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[3][5]

Chemical Spill Response Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Protect: Don appropriate PPE, including respiratory protection, gloves, and eye protection.[3]

Contain: Prevent further leakage or spillage. Keep the product away from drains and water

courses.[3]

Clean-Up:

For solid spills, carefully pick up the material mechanically.
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For solutions, absorb the spill with an inert, non-combustible liquid-binding material such

as sand, diatomite, or universal binders.[3][6]

Decontaminate: Decontaminate the spill area and any affected equipment by scrubbing with

a suitable solvent like alcohol.[3]

Dispose: Place all contaminated materials (absorbent, PPE, etc.) into a sealed, properly

labeled container for hazardous waste disposal.[3][6]
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Diagram 1: Chemical Spill Response Workflow
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Caption: Step-by-step workflow for responding to a chemical spill.
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Disposal Plan
All waste containing Cholesteryl linolenate, including empty containers, contaminated PPE,

and spill cleanup materials, must be treated as chemical waste.

Segregation: Do not mix with other waste streams.

Containment: Collect waste in a clearly labeled, sealed, and leak-proof container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "Cholesteryl linolenate."

Disposal: Dispose of the waste through your institution's Environmental Health and Safety

(EHS) office, following all local, state, and federal regulations. Do not allow the material to

enter sewers or surface water.[7][6]

Quantitative Data Summary
The following table summarizes key quantitative and physical properties for Cholesteryl
linolenate.

Property Value Source

CAS Number 604-33-1

Molecular Formula C45H76O2

Molecular Weight 649.1 g/mol [1][8]

Form Waxy Crystal / Powder [1]

Solubility
Soluble in chloroform (~10

mg/ml)
[1]

Storage Temperature -20°C [1]

Occupational Exposure Limits
No data available for the pure

substance.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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